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The ongoing conflict in Ukraine has caused significant disruption to its agricultural sector, a
critical component of both the national and global food supply. Remote sensing technology has
emerged as an indispensable tool for objectively and safely assessing the extent of this
damage over large areas. This document provides detailed application notes and protocols for
utilizing satellite imagery to monitor and quantify war-induced agricultural damage in Ukraine.

Introduction to Remote Sensing for Agricultural
Damage Assessment

Earth observation data from satellites provides a synoptic and regular means to monitor
agricultural lands, which is particularly crucial in conflict zones where ground access is limited
and dangerous.[1][2] Various satellite platforms and analytical techniques can be employed to
detect and map different types of damage, including:

o Direct Damage: Craters from artillery, burned fields, and destruction of agricultural
infrastructure.[1][3]

¢ Indirect Damage: Unplanted or abandoned fields, changes in cropping patterns, and
disruptions to harvesting activities.[1][4]
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The primary satellite data sources for these applications are publicly available medium-

resolution imagery from the European Space Agency's Sentinel missions and very-high-

resolution (VHR) commercial satellite data.[3] Machine learning and deep learning models are

increasingly used to automate the process of damage detection and classification.[2][5][6]

Quantitative Assessment of Agricultural Damage

Remote sensing analysis has enabled the quantification of significant agricultural losses in

Ukraine since the onset of the full-scale invasion.

Damage 2022-2023 Key Regions
] 2022 2023 Source
Indicator Total Affected
Damaged
Agricultural )
~500,000 10 regions [5]
Land
(hectares)
Damaged Donetsk,
Agricultural Zaporizhzhya
743,500 801,000 1,544,500 [3]
Land , Kherson,
(hectares) Kharkiv
Total
Damaged 1,544,952 Donetsk,
Agricultural (5.72% of Zaporizhia, [71[8]
Area total) Kherson
(hectares)
Abandoned
~7% of total Along front
Cropland ) [4]
cropland lines
(2023)
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Damaged Area (2022-2023)

Crop Type (hectares) Source
Wheat 509,107 [718]
Sunflower 114,302 [718]
Maize 68,830 [718]
Rapeseed 4,029 [718]
Other Crops 16,561 [71[8]

Experimental Protocols
Protocol for General Agricultural Damage Assessment
using Sentinel-2 Data

This protocol outlines a methodology for identifying and classifying agricultural areas damaged
by military activities using freely available Sentinel-2 satellite data.[5]

Objective: To automatically identify and map damaged agricultural fields.
Materials:

e Sentinel-2 satellite imagery (10m resolution spectral bands).

¢ Geographic Information System (GIS) software (e.g., QGIS, ArcGIS).

o Python environment with libraries for geospatial analysis (e.g., Rasterio, GeoPandas) and
machine learning (e.qg., Scikit-learn).

Methodology:
» Data Acquisition and Pre-processing:

o Download Sentinel-2 Level-2A surface reflectance data for the area of interest (AOI) and
time periods before and during the conflict.

o Create cloud-free composites of the satellite images for biweekly periods.[9]
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e Feature Extraction:

o Calculate various vegetation indices from the spectral bands. Commonly used indices
include:

» Normalized Difference Vegetation Index (NDVI): A primary indicator of vegetation
health.[7][8][9]

= Green Chlorophyll Index (GCI): Sensitive to chlorophyll content.[7][8]

o Compute statistical metrics for each field over time (e.g., mean, standard deviation of
indices).

o Classification:

o Utilize a Random Forest classifier, a robust machine learning algorithm, to distinguish
between damaged and undamaged fields.[5][6][7]

o Train the classifier using a labeled dataset of known damaged and undamaged fields.
e Anomaly Detection:

o Within the fields classified as damaged, apply an anomaly detection method to pinpoint
the specific locations of damage.[7][8]

o This can be achieved by identifying pixels with values that significantly deviate from the
field's average spectral or index values.[7][8]

o Validation:

o Assess the accuracy of the classification using metrics such as F1-score, producer's
accuracy, and user's accuracy. Reported accuracies for this type of methodology are
around 0.85.[5]

Protocol for Detecting Artillery Craters using Multi-
modal Data
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This protocol describes an advanced method for detecting artillery craters by fusing data from
different satellite sensors.[1]

Objective: To accurately map the locations of artillery craters in agricultural fields.

Materials:

Very-High-Resolution (VHR) satellite imagery (e.g., Maxar/WorldView-3).

Moderate resolution satellite imagery (e.g., Sentinel-2).

Thermal imagery from sensors like MODIS/VIIRS, Landsat, or ECOSTRESS.

Deep learning framework (e.g., TensorFlow, PyTorch).

Methodology:

Data Acquisition:

o Acquire VHR imagery for specific areas of interest where cratering is suspected.

o Obtain time-series of moderate resolution optical and thermal imagery covering the
broader region.

Thermal Anomaly Detection:

o Use thermal bands from MODIS/VIIRS, Landsat, or ECOSTRESS to identify thermal
anomalies which can serve as a proxy for potential shelling locations.[1]

VHR Image Analysis:

o Incorporate Short-Wave Infrared (SWIR) spectral bands from VHR imagery (e.g.,
WorldView-3 has eight SWIR bands) to enhance crater detection.[1]

Data Fusion and Deep Learning:

o Develop data fusion methods to combine the irregular VHR imagery with the regular,
moderate-resolution Sentinel-2 data.[1]
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o Employ a deep learning model, such as a U-Net architecture, to detect the spatial patterns
of craters.[1][2] This approach is more effective than traditional pixel-based methods.[1][2]

 Validation:
o Visually verify the detected craters using the VHR imagery.
o Compare results with any available ground truth information.

Visualizations
Experimental Workflows
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Caption: Workflow for assessing agricultural damage in Ukraine.
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Caption: Relationship between data sources and damage types.
Challenges and Limitations
While remote sensing is a powerful tool, it is not without its limitations:

e Cloud Cover: Optical satellite imagery can be obscured by clouds, which can be a significant
issue in certain regions and seasons, potentially delaying analysis.[7][8]

o Spatial Resolution: The 10-meter resolution of Sentinel-2 may not be sufficient to detect
small-scale damage like individual small craters.[7][8] Very-high-resolution imagery, which
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can overcome this, is often costly and has limited coverage.

» Distinguishing Causes of Damage: It can be challenging to differentiate between damage
caused by military actions and damage from other sources, such as agricultural practices
(e.g., prescribed burning) or natural events (e.g., hail, drought), without ancillary data.[1]

o Data Availability in Real-Time: The analysis of highly detailed satellite data can be limited by
the availability of such images in real-time.[3]

Conclusion

The application of remote sensing provides a robust and evidence-based approach to
assessing agricultural damage in conflict-ridden areas like Ukraine. By combining data from
multiple satellite sensors and employing advanced analytical techniques such as machine
learning, it is possible to generate timely and accurate information on the extent and nature of
the damage. This information is vital for humanitarian aid organizations, government agencies,
and international bodies for planning recovery efforts, ensuring food security, and documenting
the impacts of the conflict.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Detecting and Mapping War-Induced Damage to Agricultural Fields in Ukraine Using Multi-
Modal Remote Sensing Data | LCLUC [Icluc.umd.edu]

2. College of Information (INFO) - College of Information (INFO) [ischool.umd.edu]

3. uwecworkgroup.info [luwecworkgroup.info]

4. Farming Amidst a War: Satellite Data Reveals Productive Yet Challenging Season for
Ukraine — NASA Harvest [nasaharvest.org]

5. Assessing damage to agricultural fields from military actions in Ukraine: An integrated
approach using statistical indicators and machine learning [ela.kpi.ua]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://lcluc.umd.edu/projects/detecting-and-mapping-war-induced-damage-agricultural-fields-ukraine-using-multi-modal
https://uwecworkgroup.info/satellite-data-aids-the-study-of-the-wars-environmental-and-economic-consequences-for-ukraines-agriculture-sector/
https://ela.kpi.ua/items/f7c2cdd5-580f-4688-aa4e-9c3476a46a5b
https://www.benchchem.com/product/b1237817?utm_src=pdf-custom-synthesis
https://lcluc.umd.edu/projects/detecting-and-mapping-war-induced-damage-agricultural-fields-ukraine-using-multi-modal
https://lcluc.umd.edu/projects/detecting-and-mapping-war-induced-damage-agricultural-fields-ukraine-using-multi-modal
https://ischool.umd.edu/projects/detecting-and-mapping-war-induced-damage-to-agricultural-fields-in-ukraine-using-multi-modal-remote-sensing-data/
https://uwecworkgroup.info/satellite-data-aids-the-study-of-the-wars-environmental-and-economic-consequences-for-ukraines-agriculture-sector/
https://www.nasaharvest.org/news/farming-amidst-war-satellite-data-reveals-productive-yet-challenging-season-ukraine
https://www.nasaharvest.org/news/farming-amidst-war-satellite-data-reveals-productive-yet-challenging-season-ukraine
https://ela.kpi.ua/items/f7c2cdd5-580f-4688-aa4e-9c3476a46a5b
https://ela.kpi.ua/items/f7c2cdd5-580f-4688-aa4e-9c3476a46a5b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

6. Remote Sensing and Machine Learning for War Impact Assessment on Agriculture in
Ukraine | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. icaiit.org [icaiit.org]

To cite this document: BenchChem. [Application of Remote Sensing for Assessing
Agricultural Damage in Ukraine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237817#application-of-remote-sensing-for-
assessing-agricultural-damage-in-ukraine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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